Cas no 149047-30-3 (1H-Imidazole-1-carboxamide, N-[(4-fluorophenyl)methyl]-)

1H-Imidazole-1-carboxamide, N-[(4-fluorophenyl)methyl]- is a fluorinated imidazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 4-fluorobenzyl substituent attached to the imidazole-1-carboxamide core, offering reactivity for further functionalization. The compound's fluorine moiety enhances metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Its imidazole ring provides a versatile scaffold for interactions with biological targets, particularly in enzyme inhibition or receptor modulation. The product is characterized by high purity and consistent synthesis, ensuring reliability for research applications. Suitable for use in cross-coupling reactions or as a building block in heterocyclic chemistry, it serves as a key precursor in the development of bioactive molecules.

1H-Imidazole-1-carboxamide, N-[(4-fluorophenyl)methyl]- structure

149047-30-3 structure

Product Name:1H-Imidazole-1-carboxamide, N-[(4-fluorophenyl)methyl]-

CAS No:149047-30-3

MF:C₁₁H₁₀FN₃O

MW:219.215005397797

CID:1324034

PubChem ID:39869812

Update Time:2025-06-07

1H-Imidazole-1-carboxamide, N-[(4-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazole-1-carboxamide, N-[(4-fluorophenyl)methyl]-
- EN300-37547
- 149047-30-3
- N-[(4-FLUOROPHENYL)METHYL]IMIDAZOLE-1-CARBOXAMIDE
- N-[(4-fluorophenyl)methyl]-1H-imidazole-1-carboxamide
- Z381541972
- AKOS009320185
- Inchi： 1S/C11H10FN3O/c12-10-3-1-9(2-4-10)7-14-11(16)15-6-5-13-8-15/h1-6,8H,7H2,(H,14,16)
- InChI Key： OUDDIEXLQYSGJI-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CNC(N1C=NC=C1)=O

Computed Properties

Exact Mass: 219.0809
Monoisotopic Mass: 219.08079011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 46.9Å²

Experimental Properties

PSA: 46.92

1H-Imidazole-1-carboxamide, N-[(4-fluorophenyl)methyl]- Pricemore >>

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Enamine	EN300-37547-0.05g	N-[(4-fluorophenyl)methyl]-1H-imidazole-1-carboxamide	149047-30-3	95.0%	0.05g	$66.0	2025-03-16
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Enamine	EN300-37547-1.0g	N-[(4-fluorophenyl)methyl]-1H-imidazole-1-carboxamide	149047-30-3	95.0%	1.0g	$371.0	2025-03-16
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